Cas no 1221723-52-9 (2-(4-methoxyphenyl)-1-piperazin-1-yl-ethanone;hydrochloride)

• Product Name: 2-(4-methoxyphenyl)-1-piperazin-1-yl-ethanone;hydrochloride
• CAS No: 1221723-52-9
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5557774
• Update Time: 2025-05-28

2-(4-methoxyphenyl)-1-piperazin-1-yl-ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-1-(piperazin-1-yl)ethan-1-one Hydrochloride
• 2-(4-methoxyphenyl)-1-piperazin-1-yl-ethanone;hydrochloride

• Inchi： 1S/C13H18N2O2.ClH/c1-17-12-4-2-11(3-5-12)10-13(16)15-8-6-14-7-9-15;/h2-5,14H,6-10H2,1H3;1H
• InChI Key： HSOLOWNGBNKPJZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)C(N1CCNCC1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-1-piperazin-1-yl-ethanone;hydrochloride

Comprehensive Overview of 2-(4-Methoxyphenyl)-1-Piperazin-1-yl-Ethanone Hydrochloride (CAS No. 1221723-52-9)

2-(4-Methoxyphenyl)-1-piperazin-1-yl-ethanone hydrochloride is a chemically synthesized compound with significant relevance in pharmaceutical research and development. This compound, identified by its CAS number 1221723-52-9, belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The presence of a methoxyphenyl group and a piperazine moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates.

The compound's molecular formula and structural features have been extensively characterized, ensuring its reproducibility and purity in laboratory settings. Its hydrochloride salt form enhances solubility, making it suitable for various experimental protocols. Researchers often investigate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its potential as a bioactive molecule.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in medicinal chemistry. 2-(4-Methoxyphenyl)-1-piperazin-1-yl-ethanone hydrochloride is no exception, as it has been explored for its interactions with central nervous system (CNS) targets. This aligns with the growing interest in neuropharmacology and the search for compounds that can modulate neurotransmitter systems.

One of the trending topics in pharmaceutical research is the development of small-molecule modulators for GPCRs (G-protein-coupled receptors). Given the structural attributes of 2-(4-Methoxyphenyl)-1-piperazin-1-yl-ethanone hydrochloride, it has been hypothesized to interact with serotonin or dopamine receptors, which are critical in mood regulation and cognitive function. This has sparked curiosity among scientists working on mental health therapeutics.

Another area of interest is the compound's potential role in drug discovery pipelines. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking and virtual screening to predict the binding affinity of this compound with various biological targets. Such approaches are revolutionizing the way new drugs are identified and optimized.

The compound's synthetic route and scalability are also topics of discussion in industrial chemistry. Efficient synthesis methods are crucial for producing high-quality batches for preclinical studies. Recent advancements in green chemistry have further emphasized the need for sustainable and cost-effective production techniques, which could be applied to this compound.

From a regulatory perspective, 2-(4-Methoxyphenyl)-1-piperazin-1-yl-ethanone hydrochloride is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers must adhere to ethical guidelines and safety protocols when handling any chemical compound. This is particularly important given the increasing scrutiny on laboratory practices and chemical safety.

In summary, 2-(4-Methoxyphenyl)-1-piperazin-1-yl-ethanone hydrochloride (CAS No. 1221723-52-9) represents a promising candidate for further investigation in drug development. Its unique structural features, combined with the growing interest in neuropharmacology and GPCR modulation, position it as a valuable tool for advancing scientific knowledge. As research continues, this compound may unlock new possibilities for addressing unmet medical needs.